![molecular formula C8H14N2OS B3022503 3-{[(5-Methyl-1,3-thiazol-2-yl)methyl]amino}propan-1-ol dihydrochloride CAS No. 920460-93-1](/img/structure/B3022503.png)
3-{[(5-Methyl-1,3-thiazol-2-yl)methyl]amino}propan-1-ol dihydrochloride
Overview
Description
3-{[(5-Methyl-1,3-thiazol-2-yl)methyl]amino}propan-1-ol dihydrochloride, commonly known as MTMT, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. MTMT has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Chemical Synthesis and Characterization
The compound 3-{[(5-Methyl-1,3-thiazol-2-yl)methyl]amino}propan-1-ol dihydrochloride finds application in the field of chemical synthesis, particularly in the creation of nitrogen-rich and metal-rich compounds. For instance, in the synthesis of 1,3-Bis(5-nitraminotetrazol-1-yl) propan-2-ol, reactions involving 5-aminotetrazole and 1,3-dichloroisopropanol under basic conditions have been studied, which indicates the potential use of similar structures in synthesizing novel compounds with specific functionalities (Klapötke, Stiasny, & Stierstorfer, 2017).
Bi-heterocyclic Compound Synthesis
A novel series of bi-heterocyclic propanamides were synthesized from ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate, demonstrating the utility of thiazolyl derivatives in producing compounds with significant biological activities. These compounds were found to exhibit promising activity against enzymes, showcasing the potential of thiazolyl derivatives in medicinal chemistry and drug discovery (Abbasi et al., 2020).
Anticancer and Antimicrobial Research
Compounds related to this compound have been evaluated for their potential anticancer and antimicrobial properties. For example, 2-(4-amino-5-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-R-benzylthiazol-2-yl)-acetamides have shown activity against melanoma and breast cancer cell lines, highlighting the therapeutic potential of thiazolyl derivatives in oncology (Ostapiuk, Matiychuk, & Obushak, 2015).
Molecular Aggregation Studies
The compound and its related structures have been studied for their role in molecular aggregation, particularly in the context of fluorescence emission spectra and circular dichroism (CD) spectra in different solvents. Such studies are crucial for understanding the physicochemical properties of thiazolyl derivatives and their potential applications in materials science (Matwijczuk et al., 2016).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit a broad range of biological activities . They have been associated with antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Mode of Action
Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution and nucleophilic substitution , which could be key to its interaction with its targets.
Biochemical Pathways
Thiazole derivatives have been found to activate or inhibit various biochemical pathways and enzymes . They can also stimulate or block receptors in biological systems
Pharmacokinetics
Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their specific structure .
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective effects . These effects suggest that the compound could have a significant impact on cellular processes.
Action Environment
The chemical properties of thiazole derivatives, such as solubility and stability, can be influenced by environmental conditions
Properties
IUPAC Name |
3-[(5-methyl-1,3-thiazol-2-yl)methylamino]propan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2OS/c1-7-5-10-8(12-7)6-9-3-2-4-11/h5,9,11H,2-4,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVGIJNNGJDHTFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)CNCCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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